CID 12553097

• Molecular Formula: C17H35Si4
• Molecular Weight: 351.8 g/mol
• InChI: InChI=1S/C17H35Si4/c1-18(16-14-12-11-13-15-16)17(19(2,3)4,20(5,6)7)21(8,9)10/h11-15H,1-10H3
• InChI Key: BZXFBBNRYPYHSF-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C1=CC=CC=C1)C([Si](C)(C)C)([Si](C)(C)C)[Si](C)(C)C

Description

The compound with the identifier CID 12553097 is a chemical entity registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for CID 12553097 would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and stringent quality control measures to produce the compound on a commercial scale.

Chemical Reactions Analysis

Types of Reactions

CID 12553097 can undergo various types of chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents to form different oxidation states.

Reduction: Reduction reactions can be carried out using reducing agents to convert the compound to its reduced form.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are optimized based on the desired reaction and product.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

CID 12553097 has several scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes.

Biology: It may be used in biological studies to understand its effects on biological systems and pathways.

Industry: this compound may be used in industrial processes, such as the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of CID 12553097 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are not well-characterized, but further research could provide insights into its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 12553097 include other chemical entities with comparable structures and properties. These may include compounds with similar functional groups or molecular frameworks.

Uniqueness

The uniqueness of this compound lies in its specific chemical structure and properties, which differentiate it from other similar compounds

Conclusion

This compound is a compound of interest due to its unique chemical properties and potential applications in chemistry, biology, medicine, and industry. Further research into its synthesis, reactions, and mechanism of action could provide valuable insights and expand its applications in scientific research and industrial processes.